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The emergence of antibiotic resistance necessitates the exploration of combination therapies to

enhance efficacy and combat multidrug-resistant organisms. This guide provides an objective

comparison of the in vitro synergistic potential of first-generation cephalosporins, using

Cefaloglycin as a representative, with other antibiotic classes. Due to a lack of specific

published synergy studies on Cefaloglycin, this guide presents data for the structurally and

functionally similar first-generation cephalosporins, cephalothin and cefazolin, when tested in

combination with aminoglycosides.

Data Summary: Cephalosporin-Aminoglycoside
Synergy
The following table summarizes the synergistic activity observed between first-generation

cephalosporins (cephalothin and cefazolin) and aminoglycosides (gentamicin and tobramycin)

against clinical isolates of Providencia and Proteus species. Synergy, in this context, was

defined as a fourfold or greater reduction in the minimal bactericidal concentration (MBC) of the

aminoglycoside in the presence of one-fourth the MBC of the cephalosporin[1].
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First-
Generation
Cephalosporin

Combination
Antibiotic

Bacterial
Genera

Observed
Synergy (as %
of strains
showing ≥4-
fold MBC
reduction of
aminoglycosid
e)

Reference

Cephalothin
Gentamicin/Tobr

amycin
Providencia 89% [2]

Cefazolin
Gentamicin/Tobr

amycin
Providencia 89% [2]

Cephalothin
Gentamicin/Tobr

amycin
Proteus 65% [2]

Cefazolin
Gentamicin/Tobr

amycin
Proteus 65% [2]

Experimental Protocols
The data presented in this guide was obtained using the broth microdilution checkerboard

method. This technique is a standard in vitro method for assessing antibiotic synergy.

Checkerboard Assay Protocol
The checkerboard assay involves testing serial dilutions of two antimicrobial agents, both alone

and in all possible combinations, against a standardized bacterial inoculum.

Preparation of Antibiotic Solutions: Stock solutions of each antibiotic are prepared and

serially diluted in a liquid growth medium (e.g., Mueller-Hinton broth) to achieve a range of

concentrations, typically from 1/32 to 4 times the Minimum Inhibitory Concentration (MIC) of

each drug.

Plate Setup: A 96-well microtiter plate is used to create a two-dimensional array of antibiotic

concentrations. One antibiotic is serially diluted along the x-axis (columns), and the other is
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serially diluted along the y-axis (rows). This results in each well containing a unique

combination of concentrations of the two drugs.

Inoculation: Each well is inoculated with a standardized suspension of the test organism

(e.g., 5 x 10^5 CFU/mL).

Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-

24 hours).

Determination of MIC: After incubation, the wells are visually inspected for turbidity, or the

optical density is measured to determine the MIC of each antibiotic alone and in

combination. The MIC is the lowest concentration of the antibiotic that inhibits visible growth

of the bacteria.

Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC index is calculated to

quantify the interaction between the two antibiotics. The formula is as follows:

FIC Index = FICA + FICB = (MIC of drug A in combination / MIC of drug A alone) + (MIC of

drug B in combination / MIC of drug B alone)

Interpretation of Results: The FIC index is interpreted as follows:

Synergy: FIC index ≤ 0.5

Additive/Indifference: 0.5 < FIC index ≤ 4

Antagonism: FIC index > 4

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow of an in vitro antibiotic synergy test using

the checkerboard method.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Checkerboard Assay

Data Analysis

Bacterial Inoculum
Preparation

Inoculation of
96-Well Plate

Antibiotic Stock
Solutions

Serial Dilution of
Antibiotic A (Rows)

Serial Dilution of
Antibiotic B (Columns)

Incubation

Read MICs

Calculate FIC Index

Interpret Synergy,
Additive, or Antagonism

Click to download full resolution via product page

Caption: Workflow of a checkerboard antibiotic synergy test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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